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Compound of Interest

Compound Name: Bis-(2-ethylhexyl) phosphate

Cat. No.: B8793569

Get Quote

Technical Support Center: D2EHPA Extraction
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent and

resolve third phase formation during solvent extraction experiments using Di-(2-ethylhexyl)

phosphoric acid (D2EHPA).

Frequently Asked Questions (FAQs)
Q1: What is third phase formation in D2EHPA extraction?

A1: Third phase formation is an undesirable phenomenon where the organic phase splits into

two immiscible layers during solvent extraction. This occurs when the concentration of the

extracted metal-D2EHPA complex exceeds its solubility in the organic diluent.[1][2] The result is

a system with three liquid phases: the aqueous phase, a diluent-rich organic phase, and a

heavy, metal-extractant-rich third phase. This complicates phase separation and leads to loss

of extractant and the target solute.

Q2: What is the underlying mechanism of third phase formation?
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A2: The formation of a third phase is linked to the aggregation of reverse micelles in the

organic phase.[1][3] Initially, D2EHPA molecules are at the aqueous-organic interface. As metal

ions are extracted, they form complexes with D2EHPA, creating reverse micelles. When the

concentration of these polar micelles surpasses a certain point, known as the Limiting Organic

Concentration (LOC), their attraction to each other overcomes their solubility in the non-polar

diluent, leading to phase separation.[1][3]

Q3: What are the primary factors that influence third phase formation?

A3: Several factors can contribute to the formation of a third phase:

High concentration of the extracted species: Higher concentrations of metal ions in the

aqueous feed can lead to a higher loading in the organic phase, promoting third phase

formation.[3][4]

pH of the aqueous phase: An increase in pH can enhance the extraction of some metal ions,

thereby increasing the likelihood of reaching the LOC. For instance, with rare earth

elements, higher feed pH values, especially above 2.0, were shown to promote third-phase

formation.[3]

D2EHPA concentration: Lower concentrations of D2EHPA (e.g., 5-10 v/v%) are more

susceptible to third phase formation.[3][4]

Type of diluent: The nature of the diluent plays a crucial role. Linear aliphatic diluents are

more prone to causing a third phase compared to cyclic or aromatic diluents.[3][5][6]

Presence of modifiers: The absence of a phase modifier can lead to third phase formation,

especially under high loading conditions.[3][4]

Temperature: Temperature can affect the solubility of the extracted complexes and thus

influence third phase formation.[7][8]

Troubleshooting Guide
This guide provides solutions to specific issues you might encounter during your D2EHPA

extraction experiments.
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Issue 1: A third phase has formed during my extraction.

Immediate Action:

Stop the agitation to allow the phases to separate as much as possible.

Carefully observe and record the volumes of all three phases.

If possible, sample each phase for analysis to determine the distribution of your target

molecule and the extractant.

Solutions:

Option 1: Add a Phase Modifier. The most common solution is to add a phase modifier to

the organic phase. Modifiers are typically long-chain alcohols (e.g., 1-decanol) or neutral

organophosphorus compounds like tri-n-butyl phosphate (TBP).[3][9] These molecules

solvate the metal-D2EHPA complexes, increasing their solubility in the organic diluent.[9]

Start by adding a small percentage (e.g., 1-5 v/v%) of the modifier to your organic phase

and observe if the third phase redissolves.

Option 2: Change the Diluent. If you are using an aliphatic diluent (like kerosene or n-

dodecane), switching to an aromatic diluent (like toluene) or a cyclic aliphatic diluent (like

cyclohexane) can prevent third phase formation.[3][6]

Option 3: Adjust the D2EHPA Concentration. Increasing the D2EHPA concentration can

sometimes prevent third phase formation by increasing the overall polarity of the organic

phase.[3]

Option 4: Reduce the Aqueous Feed Concentration. If feasible, lowering the concentration

of the target molecule in the aqueous feed will reduce the loading in the organic phase,

thus preventing the system from reaching the LOC.

Issue 2: How can I proactively prevent third phase formation?

Preventative Measures:
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System Characterization: Before scaling up your extraction, perform small-scale

experiments to determine the Limiting Organic Concentration (LOC) for your specific

system. This will define the maximum loading your organic phase can handle without

forming a third phase.

Incorporate a Modifier: If your system is prone to high loading, preemptively add a phase

modifier to your organic phase. TBP and 1-decanol are common choices.[3][10]

Select an Appropriate Diluent: Choose a diluent that is less likely to promote third phase

formation. Aromatic diluents are generally a safer choice than aliphatic ones.[3][6]

Control the pH: Maintain the pH of the aqueous phase at a level that ensures efficient

extraction without excessive loading that could lead to a third phase. Lower pH values

generally reduce the tendency for third phase formation.[3]

Data Presentation
Table 1: Effect of D2EHPA Concentration on the Limiting Organic Concentration (LOC) of

Yttrium(III)

D2EHPA Concentration (v/v%)
Limiting Organic Concentration (LOC) of
Y(III) (mM)

10 ~45

13 ~60

16 ~75

20 ~95

Data adapted from a study on Y(III) extraction in kerosene at pH 1.5-2.5. The LOC shows a

linear relationship with the D2EHPA concentration.[3]

Table 2: Effect of Modifier (1-Decanol) Addition on the Limiting Organic Concentration (LOC) of

Yttrium(III) with 10 v/v% D2EHPA in Kerosene
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1-Decanol Concentration (v/v%) Change in LOC (%)

1 +2.5

2 +1.8

3 +0.9

4 -1.2

5 -3.5

6 -5.8

Data adapted from a study showing that low concentrations of 1-decanol can slightly increase

the LOC, while higher concentrations can decrease it.[3]

Experimental Protocols
Protocol 1: Determination of the Limiting Organic Concentration (LOC)

Preparation of Phases:

Prepare the aqueous feed solution containing the target metal ion at a known

concentration and adjusted to the desired pH.

Prepare the organic phase by dissolving D2EHPA in the chosen diluent to the desired

concentration.

Equilibration:

In a series of separation funnels, mix known volumes of the aqueous and organic phases

at a specific aqueous-to-organic (A:O) volume ratio (e.g., start with 1:1).

Shake the funnels for a sufficient time to reach equilibrium (e.g., 30 minutes).

Allow the phases to separate.

Observation and Analysis:
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Observe if a third phase has formed.

If no third phase is present, strip the metal from the organic phase using a suitable

stripping agent (e.g., a strong acid).

Analyze the metal concentration in the stripped aqueous phase using a suitable analytical

technique like ICP-OES to determine the amount of metal extracted into the organic

phase.

Iterative Process:

Repeat the extraction with fresh phases, gradually increasing the A:O ratio (e.g., 2:1, 3:1,

etc.) to increase the metal loading in the organic phase.

The LOC is the maximum concentration of the metal in the organic phase just before the

formation of the third phase is observed.

Protocol 2: Prevention of Third Phase Formation using a Modifier

Modifier Selection: Choose a suitable modifier such as tri-n-butyl phosphate (TBP) or 1-

decanol.

Organic Phase Preparation: Prepare the organic phase by dissolving D2EHPA in the chosen

diluent, and then add the modifier at a specific volume percentage (e.g., 1-5 v/v%).

Extraction Procedure:

Perform the extraction as you normally would, mixing the modified organic phase with the

aqueous feed.

Agitate to reach equilibrium and then allow the phases to settle.

Observation: Observe the system for the presence of a third phase. If a third phase still

forms, incrementally increase the concentration of the modifier in subsequent experiments

until the organic phase remains a single, clear layer.

Analysis: Analyze the extraction efficiency to ensure that the addition of the modifier does not

have a significant negative impact on the desired separation.
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Caption: Mechanism of third phase formation in D2EHPA extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pure.psu.edu/en/publications/third-phase-formation-in-solvent-extraction-a-microemulsion-model/
https://www.mdpi.com/2077-0375/15/7/188
https://colab.ws/articles/10.3390%2Fmembranes15070188
https://colab.ws/articles/10.3390%2Fmembranes15070188
https://www.researchgate.net/figure/Third-phase-formation-during-solvent-extraction-using-D2EHPA-as-extractant_tbl2_343436634
https://www.researchgate.net/publication/323843788_Effect_of_the_diluent_on_the_solvent_extraction_of_neodymiumIII_by_bis2-ethylhexylphosphoric_acid_D2EHPA
https://kuleuven.sim2.be/solubility-of-d2ehpa-in-aqueous-electrolyte-solutions/
https://www.researchgate.net/figure/The-effect-of-temperature-on-the-extraction-rate-D2EHPA-concentration-091-mol-L-1_fig8_346721702
https://www.researchgate.net/publication/349306992_How_Phase_Modifiers_Disrupt_Third-phase_Formation_in_Solvent_Extraction_Solutions
https://www.mdpi.com/2075-163X/8/5/206
https://www.benchchem.com/product/b8793569/docs#how-to-prevent-third-phase-formation-in-d2ehpa-extraction
https://www.benchchem.com/product/b8793569/docs#how-to-prevent-third-phase-formation-in-d2ehpa-extraction
https://www.benchchem.com/product/b8793569/docs#how-to-prevent-third-phase-formation-in-d2ehpa-extraction
https://www.benchchem.com/product/b8793569/docs#how-to-prevent-third-phase-formation-in-d2ehpa-extraction
https://www.benchchem.com/product/b8793569?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8793569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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